Cas no 922486-50-8 (2-(benzylsulfanyl)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide)

• Product Name: 2-(benzylsulfanyl)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide
• CAS No: 922486-50-8
• MF: C₂₄H₂₃N₃OS₂
• MW: 433.588922739029
• CID: 5448479
• Update Time: 2025-07-16

2-(benzylsulfanyl)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)acetamide
• 2-(benzylsulfanyl)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide

• Inchi： 1S/C24H23N3OS2/c1-17-12-18(2)23-21(13-17)26-24(30-23)27(14-20-10-6-7-11-25-20)22(28)16-29-15-19-8-4-3-5-9-19/h3-13H,14-16H2,1-2H3
• InChI Key： ZILITHJPVQIJIX-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC(C)=CC(C)=C2S1)CC1=NC=CC=C1)(=O)CSCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(benzylsulfanyl)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide

Recent Advances in the Study of 2-(benzylsulfanyl)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide (CAS: 922486-50-8)

The compound 2-(benzylsulfanyl)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide (CAS: 922486-50-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzothiazole and pyridine moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(benzylsulfanyl)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to improve the yield and purity of the compound. These efforts have led to the development of more efficient and scalable synthetic routes, which are critical for further preclinical and clinical evaluations.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets. Notably, it has shown potent inhibitory effects on specific enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, recent findings indicate that the compound acts as a selective modulator of certain kinase enzymes, which are often dysregulated in cancer and autoimmune diseases. These findings suggest its potential as a lead compound for the development of novel therapeutics.

Mechanistic studies have further revealed that 2-(benzylsulfanyl)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide interacts with cellular signaling pathways, leading to the modulation of key inflammatory cytokines and growth factors. This dual mechanism of action underscores its versatility and potential for treating complex diseases. Additionally, structural-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity, providing valuable insights for future drug design.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Recent pharmacokinetic studies have begun to explore these aspects, with preliminary data indicating moderate oral bioavailability and acceptable safety profiles in animal models.

In conclusion, 2-(benzylsulfanyl)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide represents a promising candidate for further drug development. Its unique chemical structure and multifaceted biological activity make it a valuable subject of ongoing research. Future studies should focus on advancing its preclinical development, optimizing its pharmacological properties, and exploring its therapeutic potential in relevant disease models. The continued investigation of this compound may pave the way for novel treatments in oncology, inflammation, and other therapeutic areas.